N-(3-Morpholin-4-ylpropyl)-N-(4-nitrophenyl)amine
Cat. No. B3142420
M. Wt: 265.31 g/mol
InChI Key: JHPKICVISZEWHB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08022205B2
Procedure details
Using 1-iodo-4-nitro-benzene (500 mg) instead of 1-bromo-3-nitro-benzene, and 3-morpholin-4-yl-propylamine (353 mg) instead of morpholine, in the same manner as Step A in Example 1-D-105, the desired compound was obtained (219 mg, 41%).
Name
Identifiers
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REACTION_CXSMILES
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I[C:2]1[CH:7]=[CH:6][C:5]([N+:8]([O-:10])=[O:9])=[CH:4][CH:3]=1.[N:11]1([CH2:17][CH2:18][CH2:19][NH2:20])[CH2:16][CH2:15][O:14][CH2:13][CH2:12]1>>[N:11]1([CH2:17][CH2:18][CH2:19][NH:20][C:2]2[CH:7]=[CH:6][C:5]([N+:8]([O-:10])=[O:9])=[CH:4][CH:3]=2)[CH2:16][CH2:15][O:14][CH2:13][CH2:12]1
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Inputs
Step One
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Name
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Quantity
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500 mg
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Type
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reactant
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Smiles
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IC1=CC=C(C=C1)[N+](=O)[O-]
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Step Two
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Name
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Quantity
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353 mg
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Type
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reactant
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Smiles
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N1(CCOCC1)CCCN
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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N1(CCOCC1)CCCNC1=CC=C(C=C1)[N+](=O)[O-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
